Cas no 1892827-34-7 (2-(3,3-Difluoropiperidin-1-yl)benzoic acid)

• Product Name: 2-(3,3-Difluoropiperidin-1-yl)benzoic acid
• CAS No: 1892827-34-7
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 5720030
• PubChem ID: 115044084
• Update Time: 2025-06-09

2-(3,3-Difluoropiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluoropiperidin-1-yl)benzoic acid
• 2-(3,3-Difluoropiperidin-1-yl)benzoic acid

• Inchi： 1S/C12H13F2NO2/c13-12(14)6-3-7-15(8-12)10-5-2-1-4-9(10)11(16)17/h1-2,4-5H,3,6-8H2,(H,16,17)
• InChI Key： SBCKJKJRALYELI-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC=CC=2C(=O)O)CCC1)F

Additional information on 2-(3,3-Difluoropiperidin-1-yl)benzoic acid

Comprehensive Overview of 2-(3,3-Difluoropiperidin-1-yl)benzoic acid (CAS No. 1892827-34-7): Properties, Applications, and Innovations

2-(3,3-Difluoropiperidin-1-yl)benzoic acid (CAS No. 1892827-34-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoropiperidine moiety combined with a benzoic acid backbone makes this compound a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's fluorine substitution enhances its metabolic stability and bioavailability, addressing key challenges in modern drug design. With the growing demand for fluorinated building blocks in medicinal chemistry, 2-(3,3-Difluoropiperidin-1-yl)benzoic acid has become a focal point for synthetic chemists. Its applications extend to crop protection formulations, where fluorinated compounds are valued for their efficacy and environmental persistence. Recent studies highlight its role in optimizing pesticide formulations, aligning with the industry's shift toward sustainable agriculture.

From a synthetic perspective, the preparation of 2-(3,3-Difluoropiperidin-1-yl)benzoic acid involves multi-step organic transformations, including amide coupling and fluorination reactions. Advanced techniques such as flow chemistry and catalytic hydrogenation have been employed to improve yield and purity. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

In the context of green chemistry, researchers are investigating solvent-free and energy-efficient routes to synthesize this compound. The integration of biocatalysis and microwave-assisted synthesis has shown promise in reducing waste and improving scalability. These innovations align with global initiatives to minimize the environmental footprint of chemical manufacturing, making 2-(3,3-Difluoropiperidin-1-yl)benzoic acid a candidate for sustainable production practices.

The compound's relevance in drug discovery is underscored by its potential to address unmet medical needs. For instance, its structural analogs are being evaluated for neurodegenerative diseases and metabolic disorders, reflecting broader trends in precision medicine. Additionally, its role in peptide mimetics and small-molecule therapeutics highlights its adaptability across diverse therapeutic areas. As the pharmaceutical industry embraces AI-driven drug design, compounds like 2-(3,3-Difluoropiperidin-1-yl)benzoic acid are likely to play a pivotal role in virtual screening and lead optimization.

Market trends indicate rising demand for high-purity fluorinated intermediates, driven by advancements in biopharmaceuticals and agrochemicals. Regulatory agencies emphasize stringent quality control, necessitating robust analytical protocols for compounds like 2-(3,3-Difluoropiperidin-1-yl)benzoic acid. Collaborative efforts between academia and industry aim to streamline its commercialization, ensuring accessibility for research and development.

In summary, 2-(3,3-Difluoropiperidin-1-yl)benzoic acid (CAS No. 1892827-34-7) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, agricultural science, and green synthesis, making it a compound of enduring significance. Future research will likely explore its mechanistic insights and expand its industrial applicability, solidifying its position as a cornerstone of fluorinated chemistry.